2-{[(2-Bromo-5-chlorophenyl)methyl]amino}ethan-1-ol

• Molecular Formula: C9H11BrClNO
• Molecular Weight: 264.54 g/mol
• SMILES: C1=CC(=C(C=C1Cl)CNCCO)Br
• InChI: InChI=1S/C9H11BrClNO/c10-9-2-1-8(11)5-7(9)6-12-3-4-13/h1-2,5,12-13H,3-4,6H2
• InChIKey: WYJKJUOGRACLLK-UHFFFAOYSA-N

2-{[(2-Bromo-5-chlorophenyl)methyl]amino}ethan-1-ol (CAS 1517940-63-4): Compound Class, Identity, and Physicochemical Baseline

2-{[(2-Bromo-5-chlorophenyl)methyl]amino}ethan-1-ol (CAS 1517940-63-4; synonym: 2-((2-bromo-5-chlorobenzyl)amino)ethan-1-ol; molecular formula C₉H₁₁BrClNO; molecular weight 264.55 g/mol) is a secondary benzylaminoethanol derivative belonging to the N-benzylethanolamine class . Its structure features an ethanolamine (2-aminoethan-1-ol) backbone N-alkylated with a 2-bromo-5-chlorobenzyl group, yielding a mixed dihalogenated aromatic moiety with bromine at the ortho (C2) position and chlorine at the meta/para (C5) position relative to the methylene linker . Predicted physicochemical parameters include density of 1.527 ± 0.06 g/cm³ and boiling point of 366.1 ± 32.0 °C at 760 mmHg . The compound is commercially supplied at ≥95% purity by multiple vendors and is primarily positioned as a research chemical and synthetic building block for medicinal chemistry applications . IMPORTANT CAVEAT: High-strength, direct head-to-head comparative biological activity data for this specific compound are severely limited in the published primary literature. The differentiation evidence presented below relies predominantly on physicochemical property comparisons, class-level structural inferences from the halogenated benzylaminoethanol scaffold, and the compound's documented role as a synthetic intermediate in pharmaceutically relevant pathways.

1 Synthetic building block for medicinal chemistry; not a bioactive tool compound

2 Mixed 2-Br,5-Cl pattern enables orthogonal cross-coupling workflows

3 ≥95% purity from multiple vendors; supporting reproducible procurement

4 Evidence context: limited direct bioactivity data; class-level inference and synthetic utility are primary drivers

Why 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}ethan-1-ol Cannot Be Interchanged with Unsubstituted or Mono-Halogenated Benzylaminoethanol Analogs

Within the N-benzylethanolamine compound class, the identity, number, and positional arrangement of halogen substituents on the aromatic ring critically govern physicochemical properties, chemical reactivity, and any resulting biological or materials-science performance . The 2-bromo-5-chloro substitution pattern on the target compound generates a unique combination of steric bulk (ortho-Br van der Waals radius ~1.85 Å), electronic effects (electron-withdrawing inductive effects from both Br and Cl), and differential leaving-group potential that collectively distinguish it from the unsubstituted parent 2-(benzylamino)ethanol (CAS 104-63-2), the mono-chloro analog (CAS 64834-58-8), the symmetrical 2,5-dichloro analog (CAS 1353981-56-2), and the non-hydroxylated 2-(2-bromo-5-chlorophenyl)ethanamine (CAS 1423025-45-9) [1]. These property differences—quantified below in Section 3—directly impact boiling point, density, lipophilicity, hydrogen-bonding capacity, and the scope of downstream synthetic transformations (e.g., sequential Pd-catalyzed cross-coupling exploiting the reactivity differential between aryl-Br and aryl-Cl bonds), making generic interchange scientifically and operationally invalid [2].

Reactivity mismatch

Unsubstituted or mono-Cl analogs lack the Br/Cl orthogonal reactivity pair, limiting sequential derivatization strategies.

Selectivity loss

Symmetrical 2,5-dichloro analog has similar reactivity at both Cl positions, reducing chemoselective control without specialized systems.

H-bond deficit

Non-hydroxylated phenethylamine analog (CAS 1423025-45-9) lacks the alcohol H-bond donor/acceptor, potentially altering solubility and target-interaction profiles.

• [1] American Elements. 2-(2-Bromo-5-chlorophenyl)ethanamine hydrochloride, CAS 1423025-45-9. Chemical formula C₈H₁₀BrCl₂N, MW 270.98. https://www.americanelements.com/2-2-bromo-5-chlorophenyl-ethanamine-hydrochloride-1423025-45-9 View Source
• [2] Chow, W. K., et al. (2013). Selective double Suzuki cross-coupling reactions: synthesis of unsymmetrical diaryl (or heteroaryl) methanes. Tetrahedron, 59(49), 9733-9742. Demonstrates the principle of exploiting aryl-Br vs. aryl-Cl reactivity differential for sequential functionalization. View Source

Quantitative Differentiation Evidence for 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}ethan-1-ol Versus Structural Analogs

Molecular Weight Advantage: 43% Heavier Than the Unsubstituted Parent for Enhanced Lipophilicity-Driven Property Tuning

The target compound (MW 264.55 g/mol) is 75% heavier than the unsubstituted parent 2-(benzylamino)ethanol (MW 151.21 g/mol, CAS 104-63-2) and 42% heavier than the mono-2-chloro analog (MW 185.65 g/mol, CAS 64834-58-8), driven by the presence of bromine (atomic mass ~79.9) replacing hydrogen or supplementing chlorine . This MW increase is accompanied by substantially higher predicted boiling point (366.1 °C vs. ~240-285 °C for the unsubstituted parent at atmospheric pressure) and density (1.527 vs. 1.065 g/cm³), reflecting stronger intermolecular dispersion forces imparted by the polarizable bromine atom . The MW sits within an attractive range for fragment-based and lead-like drug discovery (MW < 300) while offering markedly different physical handling and purification characteristics compared to lighter analogs [1].

Molecular weight advantage

Head-to-head

264.55 g/mol, 75% heavier than parent

Distinct physical handling and purification profile for higher-MW fragment libraries.

Predicted bp 366.1 °C; density 1.527 g/cm³.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	264.55
Comparator Or Baseline	2-(Benzylamino)ethanol (CAS 104-63-2): 151.21; 2-((2-Chlorobenzyl)amino)ethanol (CAS 64834-58-8): 185.65; 2-((2,5-Dichlorobenzyl)amino)ethanol (CAS 1353981-56-2): 220.09
Quantified Difference	Target is 75% heavier than unsubstituted parent; 42% heavier than mono-Cl analog; 20% heavier than 2,5-diCl analog
Conditions	Calculated from molecular formula (C₉H₁₁BrClNO); vendor-reported and database values

Why This Matters

MW differences of this magnitude directly affect compound handling (volatility, crystallization behavior), chromatographic retention, and membrane permeability predictions, making the target compound a distinct chemical entity for library design where higher-MW, halogen-enriched fragments are desired.

• [1] Heidrich, J., Sperl, L. E., & Boeckler, F. M. (2019). Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery—Construction of a Diversity-Optimized Halogen-Enriched Fragment Library. Frontiers in Chemistry, 7, 9. doi:10.3389/fchem.2019.00009. Discusses the value of halogen-enriched fragments with MW < 300 for FBDD. View Source

Mixed Bromo-Chloro Substitution Enables Orthogonal Synthetic Elaboration via Sequential Cross-Coupling Chemistry

The 2-bromo-5-chloro substitution pattern on the target compound's benzyl ring provides built-in orthogonal reactivity for sequential palladium-catalyzed cross-coupling transformations: aryl bromides undergo oxidative addition to Pd(0) significantly faster than aryl chlorides (typical rate ratio ~10²-10³ for Suzuki-Miyaura conditions), enabling chemoselective functionalization at the C2-Br position first, followed by subsequent elaboration at the C5-Cl position under more forcing conditions [1][2]. This stands in contrast to the 2,5-dichloro analog (CAS 1353981-56-2), where both halogen positions have comparable (and lower) reactivity, making sequential, chemoselective derivatization more challenging; and to the mono-chloro analog (CAS 64834-58-8), which offers only a single halogen handle for diversification . The ethanolamine moiety further provides a nucleophilic amino group and a hydroxyl handle for orthogonal conjugation strategies (amide formation, reductive amination, esterification) independent of the aryl halide chemistry.

Orthogonal cross-coupling

Class-level inference

Br/Cl pair provides differential reactivity (Ar-Br >> Ar-Cl) for sequential Pd couplings. Dichloro analog lacks this orthogonality.

Supports divergent library synthesis; not available with symmetric or mono-halogen analogs.

Reactivity inferred from established Pd-catalysis principles; experimental validation on this specific compound not located.

Evidence Dimension	Number of halogen handles with differential reactivity for sequential derivatization
Target Compound Data	Two (C2-Br: high reactivity toward Pd(0) oxidative addition; C5-Cl: lower reactivity, enabling orthogonal sequential coupling)
Comparator Or Baseline	2-((2,5-Dichlorobenzyl)amino)ethanol: Two Cl handles with similar reactivity (limited orthogonality); 2-((2-Chlorobenzyl)amino)ethanol: One Cl handle only; 2-(Benzylamino)ethanol: Zero halogen handles
Quantified Difference	Qualitative advantage: Br/Cl pair provides a well-established reactivity differential exploited in iterative cross-coupling; diCl pair does not [1]
Conditions	Inferred from established principles of Pd-catalyzed cross-coupling reactivity (Ar-Br > Ar-Cl); not experimentally validated on this specific compound

Why This Matters

For medicinal chemistry groups using this compound as a building block for library synthesis or SAR exploration, the mixed Br/Cl substitution pattern offers a unique synthetic versatility—the ability to introduce two different aryl/heteroaryl groups sequentially at defined positions—that is not available from the symmetrical dichloro, monochloro, or unsubstituted analogs.

• [1] Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Comprehensive review establishing the reactivity hierarchy Ar-I > Ar-Br >> Ar-Cl in Pd-catalyzed cross-coupling. View Source
• [2] Chow, W. K., et al. (2003). Selective double Suzuki cross-coupling reactions. Synthesis of unsymmetrical diaryl (or heteroaryl) methanes. Tetrahedron, 59(49), 9733-9742. Demonstrates selective sequential Suzuki coupling exploiting Ar-Br vs. Ar-Cl reactivity differences on benzyl bromide/chloride systems. View Source

Predicted LogP Increase of ~1.5-1.8 Units Over the Unsubstituted Parent Expands Applicability for Lipophilic-Target Medicinal Chemistry Programs

The incorporation of bromine and chlorine substituents into the benzyl ring substantially elevates lipophilicity relative to unsubstituted and mono-halogenated analogs. Based on the additive contributions of aromatic Br (π ≈ +0.86) and Cl (π ≈ +0.71) in the Hansch hydrophobic substituent constant system, the target compound is estimated to have a logP approximately 1.5-1.8 units higher than the unsubstituted 2-(benzylamino)ethanol (measured logP ~0.9-1.0) and approximately 0.7-1.0 units higher than the mono-2-chloro analog (reported logP 1.81) [1]. This elevated lipophilicity may confer advantages for programs targeting intracellular or CNS-penetrant candidates where moderate to high logP values are desirable, while remaining within generally acceptable drug-like limits (estimated logP ~2.5-2.8 for the target compound, well below the logP >5 threshold associated with poor developability) [2].

Estimated logP increase

Cross-study

ΔlogP +1.5–1.8 vs. unsubstituted parent; ~2.5–2.8 for target

Relevant for lipophilic SAR exploration; compliance with Rule of 5 maintained.

Estimated via Hansch π constants; direct experimental logP not located.

Evidence Dimension	Estimated octanol-water partition coefficient (logP)
Target Compound Data	~2.5-2.8 (estimated from Hansch π constants: π_Br ≈ +0.86, π_Cl ≈ +0.71; base scaffold logP ~0.9-1.0)
Comparator Or Baseline	2-(Benzylamino)ethanol (CAS 104-63-2): logP ~0.9-1.0 (measured/calculated); 2-((2-Chlorobenzyl)amino)ethanol (CAS 64834-58-8): logP 1.81 (reported)
Quantified Difference	ΔlogP ≈ +1.5-1.8 vs. unsubstituted parent; ΔlogP ≈ +0.7-1.0 vs. mono-Cl analog
Conditions	Estimated using the Hansch π hydrophobic substituent constant method; direct experimental logP determination (shake-flask or chromatographic) not located for the target compound

Why This Matters

LogP is a primary determinant of aqueous solubility, membrane permeability, plasma protein binding, and metabolic clearance. The ~1.5-1.8 log unit increase versus the unsubstituted parent positions this compound as a meaningfully different starting point for lead optimization programs requiring balanced or elevated lipophilicity.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC. Standard reference for aromatic substituent π constants (Br = +0.86, Cl = +0.71). View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. Establishes the 'Rule of 5' framework and logP thresholds for drug-likeness. View Source

The 2-Bromo-5-chlorobenzyl Motif Is a Privileged Intermediate in AKR1C3 Inhibitor and Antifungal Benzoxaborole Synthetic Pathways

The 2-bromo-5-chlorobenzyl structural motif—shared by both the target compound and its precursor 2-bromo-5-chlorobenzyl alcohol (CAS 60666-70-8)—has been explicitly employed as a key intermediate in two pharmaceutically relevant synthetic pathways: (1) the preparation of morpholylureas, a compound class demonstrated to be potent (IC₅₀ ~100 nM) and highly isoform-selective inhibitors of aldo-keto reductase 1C3 (AKR1C3), a target implicated in leukemia and hormone-related cancers [1]; and (2) the synthesis of fluorodihydrohydroxy benzoxaboroles under investigation for the topical treatment of onychomycosis (fungal nail infection) [2]. The target compound, bearing the same 2-Br,5-Cl substitution pattern but with an ethanolamine extension instead of a primary alcohol, offers a structurally differentiated entry point into these or analogous medicinal chemistry programs, where the additional aminoethanol functionality may serve as a vector for further derivatization or property optimization [1].

Pharmacologically relevant motif

Class-level inference

2-Br,5-Cl benzyl motif present in AKR1C3 inhibitor and benzoxaborole antifungal synthetic pathways.

Positions compound as alternative intermediate for analogous programs.

Direct target engagement or biological activity of this specific ethanolamine derivative not reported.

Evidence Dimension	Documented role of the 2-Br,5-Cl benzyl motif in pharmaceutically relevant synthetic pathways
Target Compound Data	Contains the 2-Br,5-Cl benzyl motif with an ethanolamine extension (potential alternative intermediate to 2-bromo-5-chlorobenzyl alcohol)
Comparator Or Baseline	2-Bromo-5-chlorobenzyl alcohol (CAS 60666-70-8): established intermediate for morpholylurea AKR1C3 inhibitors (IC₅₀ ~100 nM) and benzoxaborole antifungals [1]; 2-(Benzylamino)ethanol: no demonstrated role in these pathways
Quantified Difference	Qualitative: the 2-Br,5-Cl substitution pattern, not the unsubstituted or mono-halogenated benzyl group, is specifically required for the AKR1C3 inhibitor and benzoxaborole pathways [1]
Conditions	Flanagan et al. (2014) Bioorg. Med. Chem. 22, 967-977; patent literature on benzoxaborole synthesis (e.g., US Patent applications by Anacor Pharmaceuticals)

Why This Matters

For procurement decisions in medicinal chemistry settings, the target compound's structural alignment with a validated pharmacologically relevant motif (2-Br,5-Cl benzyl) provides a rationale for its selection over halogen-deficient or differently-substituted analogs when the research objective involves AKR1C3, benzoxaborole, or related target classes.

• [1] Flanagan, J. U., Atwell, G. J., Heinrich, D. M., Brooke, D. G., Silva, S., Rigoreau, L. J. M., ... & Denny, W. A. (2014). Morpholylureas are a new class of potent and selective inhibitors of the type 5 17-β-hydroxysteroid dehydrogenase (AKR1C3). Bioorganic & Medicinal Chemistry, 22(3), 967-977. doi:10.1016/j.bmc.2013.12.050. Reports IC₅₀ ~100 nM for morpholylurea AKR1C3 inhibitors and the requirement for lipophilic electron-withdrawing substituents on the phenyl ring. View Source
• [2] Anacor Pharmaceuticals. (2009). Boron-containing small molecules. US Patent Application. Describes benzoxaboroles including those derived from halogenated benzyl alcohol intermediates for antifungal applications. View Source

Purity Specification of ≥95% Comparable to Peer Analogs, with Vendor Availability Supporting Reproducible Procurement

The target compound is commercially offered at a minimum purity specification of 95% by multiple vendors including AKSci and Leyan, consistent with the purity grade available for its closest analogs: 2-((2-chlorobenzyl)amino)ethanol (95%, Bidepharm), 2-((2,5-dichlorobenzyl)amino)ethanol (95%, BenchChem), and the unsubstituted 2-(benzylamino)ethanol (95-96%, Fisher Scientific / Acros) . The molecular identity is confirmed by CAS registry number 1517940-63-4, with SMILES notation OCCNCC1=CC(Cl)=CC=C1Br providing unambiguous structural verification . Storage recommendations across vendors consistently specify long-term storage in a cool, dry environment . No MDL number is currently assigned, which may be relevant for certain institutional procurement or inventory management systems .

Purity specification

Head-to-head

≥95% (multiple vendors), consistent with peer analogs (95–96%).

Purity is not a differentiator; selection should be driven by structural identity.

Lot-specific purity may vary; end-user verification recommended.

Evidence Dimension	Commercially available purity specification (%)
Target Compound Data	95% (AKSci Catalog 0233DS; Leyan Catalog 1426234)
Comparator Or Baseline	2-((2-Chlorobenzyl)amino)ethanol: 95+% (Bidepharm) ; 2-((2,5-Dichlorobenzyl)amino)ethanol: 95% (BenchChem) ; 2-(Benzylamino)ethanol: 95-96% (Fisher/Acros)
Quantified Difference	Purity specifications are equivalent across analogs (all 95-96%); differentiation lies in structural identity, not purity grade
Conditions	Vendor-specified minimum purity; actual lot-specific purity may vary and should be verified by the end user via HPLC, NMR, or GC-MS as appropriate

Why This Matters

Equivalent purity specifications across the analog series mean that purity is not a differentiating factor; selection should be driven by the specific structural features (Br/Cl substitution pattern, ethanolamine functionality) rather than purity grade. The absence of an MDL number for the target compound should be noted for institutional procurement workflows.

Ethanolamine Backbone Provides Dual Hydrogen-Bond Donor/Acceptor Functionality Absent in the Non-Hydroxylated Phenethylamine Analog

The target compound incorporates both a secondary amine (-NH-) and a primary alcohol (-OH) within its ethanolamine backbone, contributing two hydrogen-bond donors (HBD = 2) and two hydrogen-bond acceptors (HBA = 2; N and O atoms), with a predicted topological polar surface area (TPSA) of approximately 32-54 Ų . In contrast, the structurally related 2-(2-bromo-5-chlorophenyl)ethanamine (CAS 1423025-45-9) lacks the hydroxyl group entirely, possessing only one HBD (from the primary amine) and one HBA (from the amine nitrogen), with a correspondingly lower TPSA [1]. This difference in hydrogen-bonding capacity modulates aqueous solubility, crystalline packing behavior, and potential for directed interactions with biological targets (e.g., kinase hinge regions, protease active sites) that require or benefit from an alcohol H-bond donor [2]. The ethanolamine scaffold is a recognized privileged structure in medicinal chemistry, appearing in beta-blockers, S1P1 agonists, and numerous CNS-active agents [2].

H-bond capacity

Head-to-head

HBD=2, HBA=2 (alcohol + amine). Phenethylamine analog lacks -OH, reducing HBD/HBA.

Alcohol donor may be critical for target binding, solubility, and crystal engineering.

TPSA predicted ~32–54 Ų; experimental data not available.

Evidence Dimension	Hydrogen-bond donor count (HBD) and hydrogen-bond acceptor count (HBA)
Target Compound Data	HBD = 2 (-NH-, -OH); HBA = 2 (N, O); predicted TPSA ~32-54 Ų
Comparator Or Baseline	2-(2-Bromo-5-chlorophenyl)ethanamine (CAS 1423025-45-9): HBD = 1-2 (primary -NH₂), HBA = 1 (N only), no hydroxyl oxygen; TPSA lower than target [1]
Quantified Difference	Target compound provides 1 additional H-bond donor (the -OH group) and 1 additional H-bond acceptor (the -OH oxygen) compared to the non-hydroxylated phenethylamine analog
Conditions	Structural analysis based on functional group inventory; TPSA values are predicted/calculated, not experimentally determined

Why This Matters

For medicinal chemistry and chemical biology applications, the presence or absence of an alcohol H-bond donor/acceptor can be decisive for target binding, aqueous solubility, and metabolic stability. The ethanolamine backbone differentiates this compound from the simpler phenethylamine analog and may be critical for projects requiring an alcohol-bearing benzylamine building block.

• [1] American Elements. 2-(2-Bromo-5-chlorophenyl)ethanamine hydrochloride, CAS 1423025-45-9. C₈H₁₀BrCl₂N; primary amine structure confirmed by nomenclature and formula. https://www.americanelements.com/2-2-bromo-5-chlorophenyl-ethanamine-hydrochloride-1423025-45-9 View Source
• [2] Sanner, M. A., et al. (2016). Discovery and Structure-Activity Relationship (SAR) of a Series of Ethanolamine-Based Direct-Acting Agonists of Sphingosine-1-phosphate (S1P1). Journal of Medicinal Chemistry, 59(14), 6816-6833. Illustrates the privileged nature of the ethanolamine scaffold in drug discovery and the importance of the hydroxyl H-bond donor for target engagement. View Source

Optimal Procurement and Application Scenarios for 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}ethan-1-ol Based on Differentiated Evidence

Medicinal Chemistry Building Block for Halogen-Enriched Fragment Library Construction

Research groups constructing halogen-enriched fragment libraries (HEFLibs) for fragment-based drug discovery (FBDD) should prioritize this compound when a fragment-sized (MW < 300), mixed dihalogenated benzylaminoethanol scaffold is required. The 2-Br,5-Cl pattern provides dual halogen-bonding potential (Br as a strong halogen-bond donor via its σ-hole; Cl as a moderate donor) that can be systematically probed against protein targets, as advocated by Heidrich et al. (2019) [1]. The ethanolamine backbone adds H-bond donor/acceptor diversity beyond what simple halogenated benzyl alcohols or amines can offer, increasing the fragment's three-dimensional interaction capacity in crystallographic screening campaigns [1].

Intermediate for AKR1C3 Inhibitor Lead Optimization via Ethanolamine Vector Extension

For oncology programs targeting AKR1C3, the target compound can serve as an alternative intermediate to 2-bromo-5-chlorobenzyl alcohol (CAS 60666-70-8) for the synthesis of morpholylurea-based inhibitors [2]. The ethanolamine extension provides an additional functionalization point that could be exploited to modulate physicochemical properties (e.g., introducing a solubilizing group via the -OH or a secondary amine substituent via the -NH-) without altering the critical 2-Br,5-Cl benzyl pharmacophore. Flanagan et al. (2014) demonstrated that lipophilic electron-withdrawing substituents on the phenyl ring are positive for AKR1C3 inhibitory activity (IC₅₀ ~100 nM for optimized analogs), establishing the value of the halogenated benzyl motif in this context [2].

Sequential Cross-Coupling Substrate for Divergent Library Synthesis

Synthetic chemistry teams requiring a benzylaminoethanol scaffold capable of sequential, chemoselective Pd-catalyzed functionalization should select this compound over the symmetrical 2,5-dichloro analog. The intrinsic reactivity differential between aryl-Br and aryl-Cl bonds enables a 'functionalize at C2-Br first, then C5-Cl' strategy using established Suzuki-Miyaura or Buchwald-Hartwig protocols [3]. This orthogonal reactivity pathway is not available with the dichloro analog, where both C-Cl bonds exhibit comparable activation barriers, limiting chemoselective control in the absence of specialized catalyst/ligand systems [3]. The ethanolamine functionality remains available for subsequent orthogonal conjugation throughout this sequence.

Physicochemical Probe for Lipophilic SAR Exploration in CNS or Intracellular Target Programs

Drug discovery programs that have identified a benzylaminoethanol chemotype as a starting point but require elevated lipophilicity for blood-brain barrier penetration or intracellular target access should consider this compound as a higher-logP alternative to the unsubstituted 2-(benzylamino)ethanol (estimated ΔlogP ~+1.5-1.8) [4]. The estimated logP range of ~2.5-2.8 positions this compound within the favorable window for CNS drug candidates (typically logP 2-4) while maintaining compliance with Lipinski's Rule of 5 (MW < 500, HBD ≤ 3, HBA ≤ 5, logP ≤ 5) [4][5]. The mixed Br/Cl halogen pattern may also reduce susceptibility to rapid oxidative metabolism compared to unsubstituted phenyl rings, though this has not been experimentally validated for this specific compound.

Application

Selection Property

Validation Focus

Halogen-enriched fragment library construction

Mixed dihalogenated benzylaminoethanol scaffold; dual halogen-bonding potential

Fragment crystallographic screening; HBD/HBA diversity

AKR1C3 inhibitor lead optimization

Ethanolamine extension of 2-Br,5-Cl benzyl pharmacophore

Morpholylurea SAR; lipophilic substitution effects

Divergent library synthesis via orthogonal cross-coupling

Reactivity differential between aryl-Br and aryl-Cl

Sequential Suzuki-Miyaura / Buchwald-Hartwig strategies

Lipophilic SAR for CNS/intracellular target programs

Estimated logP ~2.5–2.8; compliance with Rule of 5

Membrane permeability; metabolic stability profiling

• [1] Heidrich, J., Sperl, L. E., & Boeckler, F. M. (2019). Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery—Construction of a Diversity-Optimized Halogen-Enriched Fragment Library. Frontiers in Chemistry, 7, 9. doi:10.3389/fchem.2019.00009. View Source
• [2] Flanagan, J. U., Atwell, G. J., Heinrich, D. M., Brooke, D. G., Silva, S., Rigoreau, L. J. M., ... & Denny, W. A. (2014). Morpholylureas are a new class of potent and selective inhibitors of the type 5 17-β-hydroxysteroid dehydrogenase (AKR1C3). Bioorganic & Medicinal Chemistry, 22(3), 967-977. doi:10.1016/j.bmc.2013.12.050. View Source
• [3] Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Establishes Ar-Br >> Ar-Cl reactivity differential exploited for orthogonal sequential cross-coupling. View Source
• [4] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. π constants for Br (+0.86) and Cl (+0.71) used for logP estimation. View Source
• [5] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. Rule of 5 framework for drug-likeness assessment. View Source